Cas no 898766-23-9 ([4-(furan-2-carbonyl)phenyl] acetate)

• Product Name: [4-(furan-2-carbonyl)phenyl] acetate
• CAS No: 898766-23-9
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• MDL: MFCD07699495
• CID: 1947195
• PubChem ID: 24723774
• Update Time: 2025-08-04

[4-(furan-2-carbonyl)phenyl] acetate Chemical and Physical Properties

Names and Identifiers

• 2-(4-ACETOXYBENZOYL) FURAN
• [4-(furan-2-carbonyl)phenyl] acetate
• LogP
• 898766-23-9
• AKOS016019005
• 2-(4-acetoxybenzoyl)furan
• 4-(Furan-2-carbonyl)phenyl acetate
• MFCD07699495
• DTXSID00642186

• MDL： MFCD07699495
• Inchi： 1S/C13H10O4/c1-9(14)17-11-6-4-10(5-7-11)13(15)12-3-2-8-16-12/h2-8H,1H3
• InChI Key： JWZPIVJRJIBWNL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 230.05800
• Monoisotopic Mass: 230.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51000
• LogP: 2.43590

Additional information on [4-(furan-2-carbonyl)phenyl] acetate

Comprehensive Overview of [4-(furan-2-carbonyl)phenyl] acetate (CAS No. 898766-23-9)

[4-(furan-2-carbonyl)phenyl] acetate, with the CAS number 898766-23-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a furan-2-carbonyl moiety with a phenyl acetate group, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for sustainable chemical synthesis and green chemistry solutions.

The compound's structure is characterized by the presence of a furan ring, a five-membered heterocycle known for its electron-rich properties, which enhances reactivity in various chemical transformations. The acetate ester group further contributes to its solubility and stability, making it suitable for diverse industrial applications. Recent studies highlight its role in developing biodegradable polymers and pharmaceutical intermediates, aligning with the global push toward eco-friendly alternatives.

One of the most searched topics related to [4-(furan-2-carbonyl)phenyl] acetate is its potential in drug discovery. The furan ring is a common pharmacophore in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. Researchers are exploring its derivatives for targeted drug delivery systems, particularly in oncology and neurology. This aligns with the increasing public interest in personalized medicine and next-generation therapeutics.

Another trending application of CAS 898766-23-9 is in the field of advanced materials. The compound's ability to act as a crosslinking agent or monomer has been investigated for creating high-performance coatings and adhesives. With the rise of smart materials and nanotechnology, this chemical is being studied for its role in developing self-healing polymers and conductive composites, addressing the need for durable and functional materials in electronics and aerospace.

From a synthetic chemistry perspective, [4-(furan-2-carbonyl)phenyl] acetate is often discussed in the context of catalytic reactions and microwave-assisted synthesis. These methods are gaining traction due to their efficiency and reduced environmental impact, resonating with the green chemistry movement. Laboratories are also optimizing its production using flow chemistry techniques, which improve yield and scalability—a critical factor for industrial adoption.

Safety and regulatory compliance are frequently searched topics for this compound. While 898766-23-9 is not classified as hazardous under major regulatory frameworks, proper handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of material safety data sheets (MSDS) and risk assessment when working with this chemical, reflecting broader concerns about laboratory safety standards and chemical stewardship.

In summary, [4-(furan-2-carbonyl)phenyl] acetate (CAS 898766-23-9) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and reactivity profile make it a valuable asset for innovation in these fields, addressing contemporary challenges such as drug development, material durability, and environmental sustainability.